Pyrabactin
Pyrabactin
Pyrabactin is a sulfonamide obtained by formal condensation of the sulfo group of 4-bromonaphthalene-1-sulfonic acid with the exocyclic amino group of 2-pyridylmethylamine. Mimics the action of the abscisic acid, a phytohormone. It has a role as a hormone, a plant growth regulator and an abscisic acid receptor agonist. It is a sulfonamide, a member of pyridines, a member of naphthalenes and an organobromine compound.
Brand Name:
Vulcanchem
CAS No.:
419538-69-5
VCID:
VC0540682
InChI:
InChI=1S/C16H13BrN2O2S/c17-15-8-9-16(14-7-2-1-6-13(14)15)22(20,21)19-11-12-5-3-4-10-18-12/h1-10,19H,11H2
SMILES:
C1=CC=C2C(=C1)C(=CC=C2Br)S(=O)(=O)NCC3=CC=CC=N3
Molecular Formula:
C16H13BrN2O2S
Molecular Weight:
377.3 g/mol
Pyrabactin
CAS No.: 419538-69-5
Cat. No.: VC0540682
Molecular Formula: C16H13BrN2O2S
Molecular Weight: 377.3 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | Pyrabactin is a sulfonamide obtained by formal condensation of the sulfo group of 4-bromonaphthalene-1-sulfonic acid with the exocyclic amino group of 2-pyridylmethylamine. Mimics the action of the abscisic acid, a phytohormone. It has a role as a hormone, a plant growth regulator and an abscisic acid receptor agonist. It is a sulfonamide, a member of pyridines, a member of naphthalenes and an organobromine compound. |
|---|---|
| CAS No. | 419538-69-5 |
| Molecular Formula | C16H13BrN2O2S |
| Molecular Weight | 377.3 g/mol |
| IUPAC Name | 4-bromo-N-(pyridin-2-ylmethyl)naphthalene-1-sulfonamide |
| Standard InChI | InChI=1S/C16H13BrN2O2S/c17-15-8-9-16(14-7-2-1-6-13(14)15)22(20,21)19-11-12-5-3-4-10-18-12/h1-10,19H,11H2 |
| Standard InChI Key | GJSDYQXOSHKOGX-UHFFFAOYSA-N |
| SMILES | C1=CC=C2C(=C1)C(=CC=C2Br)S(=O)(=O)NCC3=CC=CC=N3 |
| Canonical SMILES | C1=CC=C2C(=C1)C(=CC=C2Br)S(=O)(=O)NCC3=CC=CC=N3 |
| Appearance | Solid powder |
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